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Compound of Interest

Compound Name: N-(2-aminophenyl)formamide

Cat. No.: B15137973 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of N-(2-aminophenyl)formamide, a

chemical compound of interest in various research and development applications. This

document outlines its fundamental physicochemical properties, provides a detailed

experimental protocol for its synthesis, and includes essential safety and handling information.

Physicochemical Properties
N-(2-aminophenyl)formamide, with the molecular formula C₇H₈N₂O, possesses a number of

key characteristics relevant to experimental design and application.[1][2] A summary of its

quantitative data is presented below.
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Property Value Reference

Molecular Weight 136.15 g/mol [1]

Exact Mass 136.063662883 Da [1]

Molecular Formula C₇H₈N₂O [1][2]

CAS Number 34840-28-3 [2]

Topological Polar Surface Area 55.1 Å² [1]

Hydrogen Bond Donor Count 2 [1]

Hydrogen Bond Acceptor

Count
2 [1]

Rotatable Bond Count 1 [1]

Synthesis of N-(2-aminophenyl)formamide
A common and efficient method for the synthesis of N-(2-aminophenyl)formamide involves

the formylation of 1,2-diaminobenzene using formic acid. This chemoselective reaction is often

conducted in an aqueous medium.[2]

Experimental Protocol:

Materials:

1,2-diaminobenzene (o-phenylenediamine)

Formic acid

[Ch-OSO₃H]₃W₁₂PO₄₀ (as catalyst, optional for green chemistry approach)[2]

Water (solvent)

Ethyl acetate (for extraction)

Anhydrous sodium sulfate (for drying)
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Reaction flask

Magnetic stirrer and stir bar

Heating mantle or water bath

Separatory funnel

Rotary evaporator

Procedure:

In a round-bottom flask equipped with a magnetic stirrer, dissolve 1,2-diaminobenzene in

water.

To this solution, add formic acid. For a catalyzed reaction, the [Ch-OSO₃H]₃W₁₂PO₄₀ catalyst

can be added at this stage.[2]

The reaction mixture is then stirred at a controlled temperature (e.g., 27°C) for a specified

duration (e.g., approximately 5 minutes for the catalyzed reaction).[2]

Monitor the reaction progress using an appropriate technique, such as Thin Layer

Chromatography (TLC).

Upon completion, the reaction mixture is cooled to room temperature.

The product is then extracted from the aqueous solution using ethyl acetate.

The organic layers are combined and washed with a saturated sodium bicarbonate solution

to neutralize any remaining acid, followed by a wash with brine.

The organic layer is dried over anhydrous sodium sulfate.

The solvent is removed under reduced pressure using a rotary evaporator to yield the crude

N-(2-aminophenyl)formamide.

The crude product can be further purified by recrystallization or column chromatography if

necessary.
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Experimental Workflow Diagram
The following diagram illustrates the key steps in the synthesis and purification of N-(2-
aminophenyl)formamide.

1,2-diaminobenzene
+ Formic Acid

(in Water)

Stirring at
Controlled Temperature

Product Extraction
with Ethyl Acetate

Neutralization &
Washing

Drying over
Na2SO4

Solvent Removal
(Rotary Evaporator) N-(2-aminophenyl)formamide

Click to download full resolution via product page

Caption: Synthetic workflow for N-(2-aminophenyl)formamide.

Safety and Handling
Proper safety precautions are essential when handling N-(2-aminophenyl)formamide and its

precursors.

Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety

goggles, chemical-resistant gloves, and a lab coat.

Ventilation: Work in a well-ventilated area, preferably within a chemical fume hood, to avoid

inhalation of any vapors or dust.

First Aid Measures:

In case of skin contact: Immediately wash the affected area with soap and plenty of water.

If irritation persists, seek medical attention.

In case of eye contact: Rinse cautiously with water for several minutes. Remove contact

lenses if present and easy to do. Continue rinsing and consult a physician.

If inhaled: Move the person to fresh air. If breathing is difficult, provide oxygen. Seek

medical attention if symptoms persist.

If swallowed: Do NOT induce vomiting. Rinse mouth with water and seek immediate

medical attention.
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Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place. Keep

away from oxidizing agents.

Disposal: Dispose of the chemical waste in accordance with local, state, and federal

regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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